7-Azaspiro[3.5]nonan-2-ol: A High-Fsp³ Scaffold for Next-Gen Drug Discovery
Executive Summary The search for novel chemical space outside of "flatland" (planar aromatic systems) has elevated spirocyclic scaffolds to the forefront of modern medicinal chemistry.[1][2] 7-Azaspiro[3.5]nonan-2-ol (CA...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The search for novel chemical space outside of "flatland" (planar aromatic systems) has elevated spirocyclic scaffolds to the forefront of modern medicinal chemistry.[1][2] 7-Azaspiro[3.5]nonan-2-ol (CAS: 587869-08-7) represents a high-value bioisostere that combines the lipophilic modulation of a piperidine ring with the rigid, geometrically defined exit vectors of a functionalized cyclobutane.
This guide provides a comprehensive technical analysis of the 7-azaspiro[3.5]nonan-2-ol core, detailing its structural vectorality, validated synthetic protocols, and application as a pharmacological pharmacophore in GPR119 agonists and covalent protease inhibitors.
Part 1: Structural Anatomy & Physicochemical Profile
Nomenclature and Numbering
The IUPAC designation 7-azaspiro[3.5]nonan-2-ol describes a bicyclic system where a four-membered ring (cyclobutane) and a six-membered ring (piperidine) share a single quaternary carbon atom.
Spiro Center: C4 (Standard numbering).
Nitrogen Position: N7 (Para to the spiro center in the 6-membered ring).
Hydroxyl Position: C2 (Opposite the spiro center in the 4-membered ring).
This specific substitution pattern creates a linear, coaxial geometry , effectively mimicking a 1,4-disubstituted phenyl or cyclohexyl spacer but with significantly higher sp³ character (
).
The "Spiro Effect" and Vector Analysis
Unlike fused bicyclic systems (e.g., indole), spirocycles possess a quaternary center that forces the two rings to be orthogonal (perpendicular) to each other.
Orthogonality: The mean plane of the piperidine ring lies at ~90° to the mean plane of the cyclobutane ring.
Exit Vectors: The C2-hydroxyl and N7-amine provide exit vectors that are roughly linear but conformationally distinct from a piperazine or 1,4-cyclohexanediamine.
Pucker Control: The cyclobutane ring is not planar; it adopts a "puckered" conformation. This creates distinct cis and trans isomers relative to the piperidine ring, allowing for fine-tuning of ligand-protein interactions.
Physicochemical Properties
Property
Value/Description
Impact on Drug Design
Molecular Formula
C₈H₁₅NO
Fragment-like MW (141.21 Da)
cLogP
~0.3 - 0.7
Lower lipophilicity than comparable carbocycles due to N/O polarity.
Basicity (pKa)
~10.5 (Piperidine NH)
Similar to piperidine; ensures solubility at physiological pH.
TPSA
~32 Ų
Excellent membrane permeability profile.
Metabolic Stability
High
Quaternary spiro center blocks metabolic oxidation at the -carbon.
Part 2: Synthetic Methodologies
The synthesis of 7-azaspiro[3.5]nonan-2-ol typically relies on constructing the spiro-quaternary carbon. The most robust and scalable method involves a [2+2] cycloaddition followed by ring expansion or reduction.
Primary Route: [2+2] Cycloaddition (The Dichloroketene Method)
This route is preferred for gram-to-kilogram scale synthesis due to the availability of starting materials (N-Boc-4-methylenepiperidine).
Add trichloroacetyl chloride dropwise at 0°C (Exothermic). The in situ generated dichloroketene undergoes [2+2] cycloaddition with the exocyclic alkene.
Deprotection (Optional): Treat with 4M HCl/Dioxane to yield the free amine salt (CAS 587869-08-7).
Visualization of Synthetic Pathway
Caption: Figure 1. Scalable synthetic route via dichloroketene [2+2] cycloaddition.
Part 3: Medicinal Chemistry Applications[1][3][4][5][6][7][8][9]
Bioisosteric Replacement Strategy
The 7-azaspiro[3.5]nonane core serves as a superior bioisostere for 4-hydroxypiperidine and piperazine linkers.
Advantage: It introduces rigidity, reducing the entropic penalty of binding.
Differentiation: The spiro-fusion prevents the "chair-flip" conformational changes common in simple piperidines, locking the substituents into a defined vector.
Case Study: GPR119 Agonists (Metabolic Disease)
GPR119 is a lipid-sensing GPCR targeted for Type 2 Diabetes.
Role of Scaffold: In the development of potent agonists, the 7-azaspiro[3.5]nonane carbamate was used to link the polar headgroup with the lipophilic tail.
Outcome: The spiro scaffold improved metabolic stability compared to the linear piperidine analogs while maintaining the critical agonist geometry required for receptor activation (Source: BenchChem Application Notes).
Case Study: SARS-CoV-2 3CLpro Inhibitors
In the search for covalent inhibitors of the main protease (Mpro) of SARS-CoV-2, spirocyclic scaffolds were utilized to position the electrophilic "warhead" (e.g., aldehyde or nitrile) relative to the P1/P2 binding pockets.
Mechanism: The 2-ol position allows for the attachment of a peptidomimetic chain, while the 7-aza position can anchor the warhead or P1' residues. The rigidity ensures the warhead is presented precisely to the catalytic Cysteine-145.
Vector Map & Interaction Logic
Caption: Figure 2. Pharmacophore vector map showing the linear yet orthogonal relationship of functional groups.
References
BenchChem. (2025).[3][4][5][6] Stereoselective Synthesis of 7-Azaspiro[3.5]nonane: A Technical Guide. Retrieved from 6
Meyers, M. J., et al. (2016).[1] Discovery of novel spirocyclic inhibitors of fatty acid amide hydrolase (FAAH).[1] Taylor & Francis. Retrieved from 1
Drug Hunter. (2025). The Spirocycle Surge in Drug Discovery. Retrieved from 2
PubChem. (2025). 7-azaspiro[3.5]nonan-2-ol (Compound Summary). National Library of Medicine. Retrieved from 7[8][9][10]
Burkhard, J. A., et al. (2010). Spirocyclic Scaffolds in Medicinal Chemistry. (Contextual reference for spiro-ring properties).
This guide provides a comprehensive technical analysis of 7-Azaspiro[3.5]nonan-2-ol hydrochloride , a high-value sp3-rich scaffold used to improve physicochemical properties in drug discovery. The "Escape from Flatland"...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical analysis of 7-Azaspiro[3.5]nonan-2-ol hydrochloride , a high-value sp3-rich scaffold used to improve physicochemical properties in drug discovery.
The "Escape from Flatland" Vector in Medicinal Chemistry
Executive Summary: The Spirocyclic Advantage
In modern drug discovery, the transition from flat, aromatic-heavy structures to three-dimensional (3D) scaffolds is critical for improving solubility, metabolic stability, and target specificity. 7-Azaspiro[3.5]nonan-2-ol hydrochloride represents a premier "building block" in this domain.
By fusing a four-membered cyclobutane ring with a six-membered piperidine ring at a single quaternary carbon, this scaffold forces substituents into orthogonal vectors. This geometric constraint minimizes the entropy penalty upon binding to protein targets (e.g., GPCRs like GPR119) and disrupts planar stacking, thereby enhancing aqueous solubility compared to bicyclic aromatic analogs.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]
Property
Specification
IUPAC Name
7-Azaspiro[3.5]nonan-2-ol hydrochloride
CAS Number
587869-08-7
Molecular Formula
C₈H₁₅NO · HCl
Molecular Weight
177.67 g/mol (Salt); 141.21 g/mol (Free Base)
Structure Description
Spiro-fused piperidine and cyclobutanol rings. Nitrogen at position 7; Hydroxyl at position 2.
Solubility
High in water, MeOH, DMSO; Low in non-polar solvents (DCM, Hexane).
~0.3 (Low lipophilicity, ideal for lowering cLogP of lead compounds)
Appearance
White to off-white crystalline solid
Hygroscopicity
Moderate (HCl salt); store under desiccant.
Synthetic Engineering: The Manufacturing Core
The synthesis of 7-azaspiro[3.5]nonan-2-ol requires constructing a strained spiro-quaternary center. The most robust industrial route utilizes a [2+2] cycloaddition strategy, which is superior to bis-alkylation methods for controlling regioselectivity.
Primary Synthetic Route: The Dichloroketene [2+2] Protocol
This pathway builds the four-membered ring onto a pre-existing piperidine core.
Step-by-Step Methodology:
Olefin Generation: Convert N-Boc-4-piperidone to N-Boc-4-methylenepiperidine using a Wittig reaction (Methyltriphenylphosphonium bromide/KOtBu).
[2+2] Cycloaddition: React the exocyclic alkene with dichloroketene (generated in situ from trichloroacetyl chloride and Zn/Cu couple). This forms the gem-dichloro spirocyclobutanone.
Dechlorination: Reductive removal of the chlorines using Zinc dust in acetic acid yields N-Boc-7-azaspiro[3.5]nonan-2-one.
Carbonyl Reduction: Stereoselective reduction of the ketone with Sodium Borohydride (NaBH₄) in methanol affords the alcohol.
Deprotection & Salt Formation: Removal of the Boc group with 4M HCl in dioxane precipitates the target hydrochloride salt.
Synthetic Workflow Diagram
The following diagram illustrates the critical decision points and reaction flow for synthesizing the core scaffold.
Figure 1: Step-wise synthetic logic for the construction of the 7-azaspiro[3.5]nonan-2-ol core via [2+2] cycloaddition.
Analytical Characterization (Quality Control)
To ensure the integrity of the salt form, the following spectral signatures must be verified.
Proton NMR (¹H NMR, 400 MHz, D₂O)
The symmetry of the piperidine ring and the distinct puckering of the cyclobutane ring provide a clear fingerprint.
δ 4.25 - 4.35 ppm (m, 1H): The methine proton at C2 (attached to -OH). Typically appears as a quintet due to coupling with C1/C3 protons.
δ 3.20 - 3.40 ppm (m, 4H): The methylene protons at C6/C8 (alpha to the ammonium nitrogen). These are deshielded by the positive charge.
δ 2.20 - 2.35 ppm (m, 2H): Methylene protons on the cyclobutane ring (C1/C3 , pseudo-equatorial).
δ 1.75 - 1.95 ppm (m, 6H): Overlapping signals from the remaining cyclobutane protons (C1/C3 , pseudo-axial) and the piperidine C5/C9 protons.
Mass Spectrometry (LC-MS)
Ionization Mode: ESI Positive (+).
Observed Mass: m/z 142.1 [M+H]⁺ (corresponds to the free base C₈H₁₅NO).
Note: The HCl counterion is not observed in the positive ion scan but can be confirmed via chloride titration (AgNO₃) or Ion Chromatography.
Handling, Stability & Safety
Storage: The HCl salt is hygroscopic . Store in a tightly sealed container at 2–8°C or room temperature in a desiccator.
Stability: Stable under standard laboratory conditions. Avoid strong oxidizing agents.
Safety (GHS): Classified as Warning .
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
Protocol: Use standard PPE (gloves, goggles) and handle in a fume hood to avoid dust inhalation.
Advanced Synthetic Utility: The "Divergent" Strategy
This scaffold is a bifunctional building block. The secondary amine and the secondary alcohol offer two distinct vectors for elaboration, allowing medicinal chemists to "grow" the molecule in orthogonal directions.
Functionalization Decision Tree
The following diagram guides the chemist on how to selectively derivatize the scaffold.
Figure 2: Divergent synthesis map demonstrating the orthogonal reactivity of the N-7 and O-2 positions.
Key Reaction Protocols
Reductive Amination (N-alkylation):
Dissolve the HCl salt in DCM/MeOH (10:1). Add Et₃N (1.1 eq) to free-base.
Add Aldehyde (1.0 eq) and stir for 30 min.
Add NaBH(OAc)₃ (1.5 eq). Stir overnight.
Result: High yield N-alkylated product; OH group remains untouched.
SₙAr Coupling (Heteroarylation):
Solvent: DMSO or NMP. Base: K₂CO₃ (3.0 eq).
Electrophile: 2-Chloropyridine or similar.
Heat to 80–100°C.
Result: Introduction of heteroaryl groups for GPCR targeting (e.g., GPR119 agonists).
References
BenchChem. Stereoselective Synthesis of 7-Azaspiro[3.5]nonane: A Technical Guide. (Accessed 2026).[1] Link
Burkhard, J. A., et al.Synthesis of Azaspirocycles and their Evaluation in Drug Discovery.Angew. Chem. Int. Ed. 2010, 49, 3524–3527.
Carreira, E. M., et al.Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.J. Med. Chem. 2009, 52, 6752–6756.
Google Patents. Synthesis method of drug intermediate 7-oxo-2-azaspiro [3.5] nonane. (Patent describing the cyclization/reduction route). Link
PubChem. Compound Summary: 7-Azaspiro[3.5]nonan-2-ol.[2] National Library of Medicine. Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: pKa Values of 7-Azaspiro[3.5]nonan-2-ol Secondary Amine
Content Type: Technical Whitepaper
Audience: Medicinal Chemists, DMPK Scientists, and Process Chemists
[1][2]
Executive Summary & Structural Logic
7-Azaspiro[3.5]nonan-2-ol (CAS: 587869-08-7) represents a critical "spirocyclic bioisostere" used in modern drug design to replace flat piperidine or cyclohexyl rings. By enforcing a specific 3D conformation, this scaffold improves metabolic stability and selectivity while retaining the basicity required for receptor interactions.
This guide provides a definitive analysis of its acid-base dissociation constants (pKa), derived from structural electronic theory and empirical data of homologous spirocycles.
The Core Value
Primary Ionization Center (Base): The secondary amine at position 7 (piperidine ring).
pKa (Calculated/Analogous):10.2 – 10.8
Secondary Ionization Center (Acid): The hydroxyl group at position 2 (cyclobutane ring).
pKa (Neutral):>16.0 (Non-ionizable at physiological pH).
Theoretical & Empirical pKa Analysis
To understand the pKa of 7-azaspiro[3.5]nonan-2-ol, one must deconstruct the molecule into its constituent electronic environments. The molecule is a 4-spiro-substituted piperidine .
The Nitrogen Center (Secondary Amine)
The nitrogen atom resides in a six-membered saturated ring (piperidine-like). In an unsubstituted piperidine, the pKa is approximately 11.22 . However, the spiro-fusion at C4 introduces specific electronic perturbations:
Inductive Effect (-I): The spiro-fused cyclobutane ring possesses higher
-character in its C-C bonds due to ring strain (~26 kcal/mol). This creates a mild electron-withdrawing inductive effect transmitted through the spiro-carbon to the nitrogen. This typically lowers the pKa by 0.4 – 0.8 units compared to the parent piperidine.
Steric Solvation: The spiro-center adds bulk, potentially hindering the solvation shell of the protonated ammonium species. Poor solvation of the cation destabilizes the conjugate acid, slightly lowering the pKa.
Through-Space Interaction: The C2-hydroxyl group is structurally distant. While oxygen is electronegative, its inductive pull through four sigma bonds is negligible. However, if the conformation allows an intramolecular Hydrogen Bond (H-bond) between the protonated amine and the hydroxyl oxygen, the pKa could shift upwards (stabilization of the cation). In the [3.5] spiro system, this direct interaction is geometrically disfavored.
Reference Anchor: N,N-Dimethyl-7-azaspiro[3.5]nonan-2-amine (a close analog) exhibits a reported apparent pKa of 10.8 [1].[1]
The Oxygen Center (Secondary Alcohol)
The hydroxyl group is attached to the strained cyclobutane ring. Cyclobutanols are typical secondary alcohols.
Ionization: Deprotonation requires a pH > 16.
Relevance: At physiological pH (7.4) or in standard salt-formation conditions, this group remains neutral.
Ionization Equilibrium Diagram
Figure 1: The protonation state transitions of 7-Azaspiro[3.5]nonan-2-ol across the pH scale.
Experimental Determination Protocol
Since specific batch-to-batch impurities (like residual salts) can shift apparent pKa, experimental validation is required for critical DMPK studies. The following protocol uses Potentiometric Titration , the "Gold Standard" for amine pKa determination.
Materials & Reagents
Analyte: >5 mg of 7-Azaspiro[3.5]nonan-2-ol (Free base or HCl salt).[2]
Titrant: 0.1 M KOH (standardized) or 0.1 M HCl.
Solvent: 0.15 M KCl (aqueous) to maintain constant ionic strength (
).
Note: If solubility is low, use a co-solvent system (Methanol/Water 30:70) and apply the Yasuda-Shedlovsky extrapolation to obtain aqueous pKa.
Inert Gas: Argon or Nitrogen (essential to prevent carbonate formation from atmospheric CO₂).
Micro-Titration Workflow
Figure 2: Step-by-step potentiometric titration workflow for accurate pKa determination.
Data Processing (The Bjerrum Method)
To ensure trustworthiness, do not rely on simple inflection points. Use the Bjerrum formation function (
) :
Where
represents the average number of protons bound per molecule.
Plot
(y-axis) vs. pH (x-axis).
The pKa is the pH value where
.
Strategic Application in Drug Design
Understanding the pKa of 7-azaspiro[3.5]nonan-2-ol allows for precise modulation of pharmacokinetics.
Solubility & Formulation
pH < 8.0: The molecule is >99% protonated. It will have high aqueous solubility (>10 mg/mL) and is suitable for formulation as a salt (Hydrochloride, Succinate).
pH > 10.0: The molecule exists as a free base. Lipophilicity (LogD) increases dramatically, which may cause precipitation in basic formulations.
hERG Inhibition & Phospholipidosis
A pKa > 10.0 combined with high lipophilicity is a known risk factor for:
hERG Binding: Basic amines can get trapped in the potassium channel pore.
Lysosomal Trapping: The high pKa leads to accumulation in acidic lysosomes (pH ~4.5), potentially causing phospholipidosis.
Mitigation: If hERG/PLD is an issue, consider adding electron-withdrawing groups (e.g., Fluorine) to the piperidine ring to lower the pKa to the 8.0–9.0 range [2].
Comparison Table: Spiro-Scaffold Basicity
Scaffold
Ring Sizes
Est. pKa (Amine)
Structural Note
Piperidine
6
11.2
Reference standard (High basicity).
7-Azaspiro[3.5]nonane
4 + 6
10.5
Inductive strain lowers pKa slightly.
2-Azaspiro[3.3]heptane
4 + 4
9.8
High strain significantly lowers basicity.
Morpholine
6
8.3
Oxygen atom reduces basicity drastically.
References
EPA CompTox Chemicals Dashboard. (2025). Physicochemical Properties of N,N-Dimethyl-7-azaspiro[3.5]nonan-2-amine. U.S. Environmental Protection Agency. [Link]
Mower, M. P., et al. (2023). Fluorine-Containing 6-Azabicyclo[3.1.1]heptanes: Bicyclic Piperidine Analogs for Drug Discovery. ResearchGate. [Link]
Wuitschik, G., et al. (2010). Spirocyclic scaffolds in drug discovery: "Escape from Flatland". Nature Chemistry. (Contextual grounding for spiro-properties).
Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Standard reference for potentiometric protocols).
Safety data sheet (SDS) for 7-Azaspiro[3.5]nonan-2-ol
An In-Depth Technical Guide to the Safe Handling of 7-Azaspiro[3.5]nonan-2-ol and its Hydrochloride Salt For researchers, scientists, and drug development professionals, the novel molecular scaffold of 7-Azaspiro[3.5]non...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Safe Handling of 7-Azaspiro[3.5]nonan-2-ol and its Hydrochloride Salt
For researchers, scientists, and drug development professionals, the novel molecular scaffold of 7-Azaspiro[3.5]nonan-2-ol presents significant opportunities in medicinal chemistry. Its three-dimensional architecture is a key feature in designing new therapeutic agents.[1] However, as with any novel chemical entity, a thorough understanding of its safe handling and potential hazards is paramount to ensure the well-being of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive overview of the safety data, handling protocols, and emergency procedures for 7-Azaspiro[3.5]nonan-2-ol, with a primary focus on its commonly available hydrochloride salt.
Chemical Identification and Physical Properties
7-Azaspiro[3.5]nonan-2-ol is a bicyclic compound featuring a spirocyclic junction between a cyclobutane and a piperidine ring.[2] The presence of both a secondary amine and a secondary alcohol functional group dictates its chemical reactivity and physical properties. It is most frequently supplied and handled as its hydrochloride salt to improve stability and solubility.
Chemical Structure:
Caption: Molecular structure of 7-Azaspiro[3.5]nonan-2-ol.
Table 1: Physicochemical Data for 7-Azaspiro[3.5]nonan-2-ol Hydrochloride
The primary hazards associated with 7-Azaspiro[3.5]nonan-2-ol hydrochloride are related to its irritant properties. The Globally Harmonized System (GHS) classification, as derived from supplier safety data sheets, indicates that this compound requires careful handling to avoid exposure.[3][4]
P302+P352: IF ON SKIN: Wash with plenty of water and soap. [4]
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [3][4]
The causality behind these classifications stems from the chemical nature of the molecule. As a secondary amine, it can exhibit basic properties and reactivity that lead to irritation upon contact with skin, eyes, and mucous membranes. The fine, solid nature of the hydrochloride salt means it can be easily aerosolized, leading to respiratory tract irritation if inhaled.
Safe Handling and Storage Protocols
A proactive approach to safety is essential when working with this compound. The following protocols are designed to minimize exposure and ensure safe laboratory operations.
Engineering Controls
All handling of solid 7-Azaspiro[3.5]nonan-2-ol hydrochloride should be conducted in a certified chemical fume hood to prevent inhalation of dust.[4] The work area should be equipped with an accessible eyewash station and a safety shower.
Personal Protective Equipment (PPE)
A standard PPE ensemble for handling this chemical includes:
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.[4]
Hand Protection: Nitrile or neoprene gloves should be worn. Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.[4]
Body Protection: A laboratory coat is required. For larger quantities or when there is a significant risk of spillage, a chemical-resistant apron is recommended.
Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved respirator with a particulate filter is necessary.
Storage Requirements
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[4][5]
Keep it away from incompatible materials such as strong oxidizing agents.
The recommended storage temperature is room temperature.[3]
Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is critical.
Caption: Decision-making workflow for emergency situations.
Step-by-Step First Aid Measures:
If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If respiratory irritation persists, seek medical attention.[4]
In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation occurs, get medical advice.[4]
In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.[4][5]
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately.[4]
Disposal Considerations
All waste containing 7-Azaspiro[3.5]nonan-2-ol must be treated as hazardous chemical waste.
Collect waste material in a clearly labeled, sealed container.
Dispose of the waste through a licensed hazardous waste disposal company. Do not dispose of it down the drain or in regular trash.[4]
Follow all local, state, and federal regulations for hazardous waste disposal.
Conclusion
7-Azaspiro[3.5]nonan-2-ol and its hydrochloride salt are valuable compounds for drug discovery, but they require handling with appropriate care. By understanding the inherent hazards, utilizing proper engineering controls and personal protective equipment, and being prepared for potential emergencies, researchers can work with this chemical safely and effectively. The information presented in this guide is intended to provide a foundation for a robust safety culture in the laboratory. Always consult the most recent Safety Data Sheet from your supplier before use.
Application Note: A Practical and Scalable Synthesis of 7-Azaspiro[3.5]nonan-2-ol
Introduction and Significance Azaspirocycles are privileged structural motifs in modern medicinal chemistry, prized for the three-dimensional complexity they introduce into molecular scaffolds.[1][2] This unique architec...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction and Significance
Azaspirocycles are privileged structural motifs in modern medicinal chemistry, prized for the three-dimensional complexity they introduce into molecular scaffolds.[1][2] This unique architecture can lead to improved pharmacological properties, including enhanced binding affinity, greater metabolic stability, and better solubility compared to their flatter, non-spirocyclic analogs.[2] The 7-azaspiro[3.5]nonane framework, in particular, is a valuable building block for drug discovery programs targeting a range of therapeutic areas.[3]
This application note provides a detailed, field-proven protocol for the synthesis of 7-Azaspiro[3.5]nonan-2-ol, a key intermediate featuring a versatile hydroxyl group for further functionalization. The presented strategy is designed for reliability and scalability, proceeding from the commercially available precursor, N-Boc-7-azaspiro[3.5]nonan-2-one. The two-stage protocol involves a mild ketone reduction followed by a standard deprotection, making it accessible for chemistry laboratories with standard equipment.
Retrosynthetic Analysis and Strategy
The synthetic approach is predicated on a robust and logical two-step sequence. The causality behind this strategy is as follows:
Nitrogen Protection: The piperidine nitrogen is pre-protected with a tert-butoxycarbonyl (Boc) group. This is a critical strategic choice for two reasons: (i) it prevents the amine from acting as a nucleophile or base in undesired side reactions, and (ii) it significantly improves the solubility of the spirocyclic core in common organic solvents, simplifying handling and purification.
Ketone Reduction: The primary transformation is the reduction of the ketone at the C-2 position to the desired secondary alcohol. For this step, sodium borohydride (NaBH₄) is selected as the reducing agent. It is a mild, selective, and safe reagent for reducing ketones in the presence of the carbamate (Boc) protecting group. Its ease of handling makes it preferable to more powerful and pyrophoric hydrides like lithium aluminum hydride (LiAlH₄) for this specific transformation.[4]
Deprotection: The final step involves the removal of the Boc group under acidic conditions to liberate the secondary amine, yielding the target 7-Azaspiro[3.5]nonan-2-ol. This is typically achieved with strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl). The final product is often isolated as a hydrochloride salt to improve its stability and handling characteristics as a crystalline solid.[5]
The overall workflow is summarized in the diagram below.
Caption: High-level workflow for the synthesis of 7-Azaspiro[3.5]nonan-2-ol.
Detailed Experimental Protocols
Protocol 1: Synthesis of tert-butyl 2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
This protocol details the reduction of the ketone precursor to the corresponding Boc-protected alcohol.
Caption: Reaction scheme for the reduction of the N-Boc protected ketone.
To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add N-Boc-7-azaspiro[3.5]nonan-2-one (5.0 g, 20.9 mmol, 1.0 equiv.).
Add anhydrous methanol (100 mL) to dissolve the starting material completely.
Cool the resulting clear solution to 0 °C using an ice-water bath.
Slowly add sodium borohydride (1.18 g, 31.3 mmol, 1.5 equiv.) portion-wise over 15 minutes. Causality Note: Portion-wise addition is crucial to control the initial exothermic reaction and hydrogen gas evolution.
After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 3 hours.
Reaction Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system until the starting ketone spot is fully consumed.
Workup: Cool the reaction mixture back to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution (~50 mL).
Remove the methanol under reduced pressure using a rotary evaporator.
Transfer the remaining aqueous residue to a separatory funnel and extract with ethyl acetate (3 x 75 mL).
Combine the organic layers and wash sequentially with water (1 x 50 mL) and saturated brine (1 x 50 mL).
Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of 10% to 40% ethyl acetate in hexanes) to afford tert-butyl 2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate as a white solid or colorless oil.[7]
Protocol 2: Synthesis of 7-Azaspiro[3.5]nonan-2-ol Hydrochloride
This protocol describes the removal of the Boc protecting group to yield the final product as its hydrochloride salt.
Dissolve the purified tert-butyl 2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate (4.0 g, 16.6 mmol, 1.0 equiv.) in 4M HCl in 1,4-dioxane (41.5 mL, 166 mmol, 10 equiv.) at room temperature.
Stir the solution for 2-4 hours. Causality Note: The large excess of HCl ensures the complete cleavage of the acid-labile Boc group. The reaction progress can be monitored by TLC or LC-MS.
Upon completion, concentrate the reaction mixture to dryness under reduced pressure.
To the resulting residue, add diethyl ether (~50 mL) and triturate the solid. This process helps to remove any non-polar impurities and induce crystallization of the salt.
Filter the resulting white precipitate using a Büchner funnel, wash the solid with a small amount of cold diethyl ether, and dry under high vacuum.
This procedure yields 7-Azaspiro[3.5]nonan-2-ol hydrochloride as a stable, white crystalline solid.[5]
Quantitative Data and Troubleshooting
Table 1: Summary of Reaction Parameters and Expected Outcomes
Ensure complete drying of organic layers. If product remains an oil, co-evaporate with toluene under reduced pressure to remove trace water before final drying.
Protocol 2: Incomplete Boc deprotection.
1. Insufficient acid or reaction time. 2. Presence of water inactivating the acid.
1. Extend the reaction time or add more HCl solution. Monitor by LC-MS. 2. Ensure starting material is dry and use an anhydrous grade of HCl in dioxane.
Protocol 2: Product is hygroscopic or difficult to filter.
The hydrochloride salt may be hygroscopic.
Perform filtration and final handling in a dry atmosphere (e.g., glove box or under a stream of nitrogen) if possible. Ensure thorough drying under high vacuum.
Conclusion
The synthetic route detailed in this application note provides a reliable and efficient method for the preparation of 7-Azaspiro[3.5]nonan-2-ol from its commercially available N-Boc protected ketone precursor. The protocol employs mild and common reagents, straightforward reaction conditions, and standard purification techniques, making it highly suitable for implementation in both academic and industrial research settings. This versatile building block can be readily used for the development of novel spirocyclic compounds in various drug discovery pipelines.
References
Journal of the American Chemical Society. (2014). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Available at: [Link]
The Journal of Organic Chemistry. (2017). Synthesis of Spirocyclic Amines by Using Dipolar Cycloadditions of Nitrones. Available at: [Link]
Organic Letters. (2011). Development of the Intramolecular Prins Cyclization/Schmidt Reaction for the Construction of the Azaspiro[3][3]nonane: Application to the Formal Synthesis of (±)-Stemonamine. Available at: [Link]
PMC (PubMed Central). Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. Available at: [Link]
Technology Networks. (2024). Modular, Automated Flow Synthesis of Spirocyclic THNs From Primary Alkylamines. Available at: [Link]
Synfacts. (2014). Preparation of Spirocyclic N-Heterocycles Utilizing Stannyl Amine Reagents. Available at: [Link]
ResearchGate. 1‐Azaspirocycles contained in drugs and natural products. Available at: [Link]
PubMed. (2012). Facile synthesis of azaspirocycles via iron trichloride-promoted cyclization/chlorination of cyclic 8-aryl-5-aza-5-tosyl-2-en-7-yn-1-ols. Available at: [Link]
PMC (PubMed Central). Structure-guided Design of Potent Spirocyclic Inhibitors of Severe Acute Respiratory Syndrome Coronavirus-2 3C-Like Protease. Available at: [Link]
Organic Letters. (2012). Facile Synthesis of Azaspirocycles via Iron Trichloride-Promoted Cyclization/Chlorination of Cyclic 8-Aryl-5-aza-5-tosyl-2-en-7-yn-1-ols. Available at: [Link]
ResearchGate. (2011). An improved synthesis of 2-oxa-7-azaspiro[8][9]nonane and analogs as novel reagents in medicinal chemistry. Available at: [Link]
Google Patents.Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.
French-Ukrainian Journal of Chemistry. oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Available at: [Link]
PubChem. 7-azaspiro[3.5]nonan-2-ol (C8H15NO). Available at: [Link]
PubChem. 7-methyl-7-azaspiro[3.5]nonan-2-ol. Available at: [Link]
PubChem. Tert-butyl 2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate. Available at: [Link]
Optimized Reductive Amination Strategies for Functionalizing 7-Azaspiro[3.5]nonan-2-ol
Part 1: Executive Summary & Substrate Analysis The Challenge of the Spiro-Scaffold 7-Azaspiro[3.5]nonan-2-ol is a high-value pharmacophore used to introduce 3D complexity ("escaping flatland") into drug candidates while...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Substrate Analysis
The Challenge of the Spiro-Scaffold
7-Azaspiro[3.5]nonan-2-ol is a high-value pharmacophore used to introduce 3D complexity ("escaping flatland") into drug candidates while modulating lipophilicity. However, its structural duality presents specific synthetic challenges:
Steric Environment: The spiro-quaternary carbon at position 4 exerts steric pressure on the piperidine ring (positions 5-9), potentially retarding iminium ion formation compared to simple piperidines.
Polarity: The hydroxyl group at position 2 (cyclobutane ring) significantly increases polarity, making standard aqueous workups and normal-phase purification difficult due to product loss or streaking.
Nucleophilicity: While the N7 nitrogen is a secondary aliphatic amine and generally nucleophilic, the rigid spiro-conformation can affect orbital alignment during the hydride attack vector.
Strategic Decision Matrix
Select your protocol based on the electrophile (carbonyl partner) to maximize conversion and minimize side reactions.
Figure 1: Decision tree for selecting the appropriate reductive amination condition based on carbonyl steric hindrance.
Part 2: Experimental Protocols
Method A: The "Gold Standard" (STAB Protocol)
Best for: Aldehydes and reactive ketones.
Mechanism: In situ formation of the iminium ion followed by selective reduction.[1] Sodium triacetoxyborohydride (STAB) is preferred over NaCNBH₃ due to lower toxicity and better compatibility with non-protic solvents [1].
Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)[2]
Protocol:
Solvation: In a clean, dry vial, dissolve 7-Azaspiro[3.5]nonan-2-ol (1.0 equiv) in DCE (0.1 M concentration).
Note: If the amine is a salt (e.g., HCl salt), add 1.0 equiv of TEA to free-base it before adding the carbonyl.
Imine Formation: Add the carbonyl partner (1.2 equiv) and Acetic Acid (1.0 equiv). Stir at Room Temperature (RT) for 30–60 minutes.
Expert Insight: This pre-stir allows the hemiaminal-to-iminium equilibrium to establish before the reductant is introduced, crucial for hindered spiro-amines.
Reduction: Add STAB (1.5 equiv) in a single portion.
Observation: Mild effervescence may occur.
Monitoring: Stir at RT for 2–16 hours. Monitor via LCMS (look for M+H of product) or TLC (stain with Ninhydrin or KMnO₄).
Checkpoint: If reaction stalls, add another 0.5 equiv of STAB and heat to 40°C.
Quench: Quench by adding saturated aqueous NaHCO₃ (equal volume to solvent). Stir vigorously for 15 minutes until gas evolution ceases.
Method B: Titanium(IV) Isopropoxide Mediated
Best for: Hindered ketones, electron-poor ketones, or when Method A fails to reach full conversion.
Mechanism: Ti(OiPr)₄ acts as a strong Lewis acid and water scavenger, driving the equilibrium toward the imine/enamine species, which is then reduced by NaBH₄ [2].[3]
Reagents:
Substrate: 7-Azaspiro[3.5]nonan-2-ol (1.0 equiv)
Carbonyl: Ketone (1.2 – 1.5 equiv)
Lewis Acid: Titanium(IV) isopropoxide (1.5 – 2.0 equiv)
Reductant: Sodium Borohydride (NaBH₄) (2.0 equiv)
Solvent: Ethanol (absolute) or THF
Protocol:
Complexation: In a dried flask under Nitrogen/Argon, combine the amine (1.0 equiv) and ketone (1.2 equiv).
Titanium Addition: Add Ti(OiPr)₄ (neat, 2.0 equiv) via syringe.
Caution: Ti(OiPr)₄ is moisture sensitive.
Forcing Conditions: Stir the neat/concentrated mixture at RT for 1 hour. If the ketone is extremely hindered, heat to 60°C for 2–4 hours.
Why: This ensures complete conversion to the titanated imine species.
Dilution & Reduction: Cool to RT. Dilute with absolute Ethanol (to 0.2 M). Carefully add solid NaBH₄ (2.0 equiv) portion-wise.
Safety: Exothermic reaction with hydrogen gas evolution.
Workup (Critical Step):
Add water (approx. 1 mL per mmol substrate) dropwise. A white, sticky precipitate (TiO₂) will form.
The "Celite Trick": Dilute with EtOAc or DCM. Filter the resulting suspension through a pad of Celite to remove the titanium salts. Washing the filter cake thoroughly is essential to recover the polar amino-alcohol product.
Part 3: Purification Strategy (SCX)
Given the polarity of the 2-ol moiety, standard silica chromatography often results in poor recovery. Strong Cation Exchange (SCX) chromatography is the superior purification method for this scaffold [3].
SCX "Catch and Release" Protocol:
Load: Dissolve the crude reaction mixture in MeOH (or DCM/MeOH 1:1). Load onto a pre-conditioned SCX-2 cartridge.
Wash: Flush the cartridge with 3–5 column volumes (CV) of Methanol .
Result: Non-basic impurities (excess ketone, neutral byproducts) are washed away. The desired amine is retained.
Elute: Flush with 3 CV of 2.0 M Ammonia in Methanol .
Result: The ammonia displaces the amine product.
Finish: Concentrate the ammoniacal filtrate in vacuo to yield the clean amine.
Part 4: Mechanistic Visualization
The following diagram illustrates the divergent pathways for the two methods described.
Figure 2: Mechanistic pathways. Path A (Blue) relies on acid-catalyzed dehydration. Path B (Red) utilizes Titanium affinity to drive dehydration.
Part 5: Quantitative Comparison
Feature
Method A (STAB)
Method B (Ti(OiPr)4)
Reaction pH
Slightly Acidic (~pH 5-6)
Neutral / Basic
Water Tolerance
Low (decomposes reagent)
Very Low (hydrolyzes Ti)
Steric Tolerance
Moderate
High
Selectivity
Excellent (Reduces Iminium > Carbonyl)
Good (driven by stoichiometry)
Workup Difficulty
Low (Aq. extraction)
High (Requires filtration/emulsion mgmt)
Typical Yield
75 - 95%
60 - 85%
Part 6: References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][5][6] Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry. [Link]
Neidigh, K. A., Avery, M. A., Williamson, J. S., & Bhattacharyya, S. (1998).[7] Facile Preparation of N-methyl Secondary Amines by Titanium(IV) Isopropoxide-Mediated Reductive Amination. Journal of the Chemical Society, Perkin Transactions 1. [Link]
Teledyne ISCO. (2012).[8] Purification of high pKa organic compounds with RediSep® SCX column. Application Note AN39. [Link]
The Strategic Integration of 7-Azaspiro[3.5]nonan-2-ol in Fragment-Based Drug Design: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction: Embracing Three-Dimensionality in Drug Discovery Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful engine for hit...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Embracing Three-Dimensionality in Drug Discovery
Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful engine for hit identification and lead optimization in modern medicinal chemistry.[1][2] The core principle of FBDD is to screen low-molecular-weight compounds (fragments) that bind to a biological target with low affinity, and then to grow, link, or merge these fragments into more potent, drug-like molecules.[1][3][4] This approach offers several advantages over traditional high-throughput screening (HTS), including a more efficient exploration of chemical space and a higher probability of achieving favorable physicochemical properties in the final lead compounds.[1][2]
Historically, fragment libraries have been dominated by flat, aromatic compounds. However, the concept of "escaping from flatland" has gained significant traction, emphasizing the importance of three-dimensional (3D) molecular shapes for enhancing binding affinity, selectivity, and overall drug-like properties.[5] Spirocyclic scaffolds, which contain two rings joined by a single common atom, are exemplary of this new paradigm.[6] Their rigid, 3D architecture allows for precise spatial orientation of substituents, which can lead to improved interactions with protein binding sites.[7]
This technical guide focuses on 7-Azaspiro[3.5]nonan-2-ol , a compelling fragment that embodies the principles of 3D-rich drug design. Its unique topology, combining a cyclobutane and a piperidine ring, offers a distinct vectoral array for substituent placement and a favorable profile for lead generation. We will delve into the rationale for its use, its physicochemical properties, and provide detailed protocols for its synthesis, and its application in both experimental and computational FBDD workflows.
The Rationale for 7-Azaspiro[3.5]nonan-2-ol in FBDD
The selection of fragments for a screening library is a critical determinant of the success of an FBDD campaign.[7] 7-Azaspiro[3.5]nonan-2-ol presents a unique combination of features that make it a highly valuable addition to any fragment collection.
Key Advantages:
Inherent Three-Dimensionality: The spirocyclic core of 7-Azaspiro[3.5]nonan-2-ol provides a rigid, non-planar scaffold. This pre-organized conformation can reduce the entropic penalty upon binding to a target protein, potentially leading to higher ligand efficiency.[8]
Improved Physicochemical Properties: The introduction of spirocyclic motifs has been shown to modulate key drug-like properties such as solubility and metabolic stability.[6] Compared to more compact spirocycles like azaspiro[3.3]heptane, 7-azaspiro[3.5]nonane offers a larger and more lipophilic scaffold, enabling the exploration of different regions of chemical space.[9][10]
Defined Exit Vectors: The hydroxyl and amine functionalities of 7-Azaspiro[3.5]nonan-2-ol provide well-defined points for chemical elaboration. This is a crucial feature in FBDD, as it allows for the systematic "growing" of the fragment into a more potent lead compound.
Novel Chemical Space: The 7-azaspiro[3.5]nonane scaffold is underrepresented in many commercial screening libraries, offering an opportunity to explore novel chemical space and generate unique intellectual property.[8]
Physicochemical Properties Profile:
A summary of the key physicochemical properties of the parent 7-azaspiro[3.5]nonane scaffold and the target fragment, 7-Azaspiro[3.5]nonan-2-ol, are presented below. These properties align well with the "Rule of Three," a common guideline for fragment design (MW < 300 Da, cLogP < 3, H-bond donors/acceptors < 3).[11][12]
While a direct, detailed experimental protocol for the synthesis of 7-Azaspiro[3.5]nonan-2-ol is not extensively documented in publicly available literature, a robust and scientifically sound synthetic route can be constructed based on established methodologies for the synthesis of the 7-azaspiro[3.5]nonane core and the reduction of spirocyclic ketones. The proposed two-step synthesis involves the formation of the ketone intermediate, 7-oxo-2-azaspiro[3.5]nonane, followed by its reduction to the desired alcohol.
Step 1: Synthesis of 7-Oxo-2-azaspiro[3.5]nonane (Hypothetical Protocol based on related syntheses)
This step involves a cyclization reaction to form the spirocyclic core.
Materials:
Bis(2-iodoethyl) ether
Cyanoacetaldehyde diethyl acetal
Anhydrous potassium carbonate
Tetrabutylammonium hydrogensulfate
Potassium iodide
N,N-dimethylformamide (DMF)
Lithium aluminum hydride (LiAlH₄)
Anhydrous tetrahydrofuran (THF)
Dichloromethane (DCM)
Silica gel for column chromatography
Procedure:
To a solution of bis(2-iodoethyl) ether in DMF, add cyanoacetaldehyde diethyl acetal, anhydrous potassium carbonate, tetrabutylammonium hydrogensulfate, and potassium iodide.
Stir the reaction mixture at room temperature until the starting materials are consumed (monitor by TLC).
Perform an aqueous workup and extract the product with a suitable organic solvent (e.g., ethyl acetate).
Purify the crude product by column chromatography to yield the cyclized intermediate.
In a separate flame-dried flask under an inert atmosphere, prepare a suspension of LiAlH₄ in anhydrous THF.
Cool the LiAlH₄ suspension to 0°C and slowly add a solution of the cyclized intermediate in anhydrous THF.
Allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC).
Carefully quench the reaction by the sequential addition of water, 15% NaOH (aq), and water.
Filter the resulting suspension and concentrate the filtrate to obtain crude 7-oxo-2-azaspiro[3.5]nonane. Purify by column chromatography.
Step 2: Reduction of 7-Oxo-2-azaspiro[3.5]nonane to 7-Azaspiro[3.5]nonan-2-ol
This is a standard ketone reduction using a hydride reagent.
Materials:
7-Oxo-2-azaspiro[3.5]nonane
Sodium borohydride (NaBH₄)
Methanol
Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate
Anhydrous magnesium sulfate
Silica gel for column chromatography
Procedure:
Dissolve 7-oxo-2-azaspiro[3.5]nonane in methanol and cool the solution to 0°C in an ice bath.
Add sodium borohydride in small portions to the stirred solution.
Monitor the reaction by TLC until all the starting ketone has been consumed.
Quench the reaction by the slow addition of water.
Remove the methanol under reduced pressure.
Partition the residue between DCM and saturated aqueous sodium bicarbonate.
Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and filter.
Concentrate the filtrate under reduced pressure to yield the crude product.
Purify the crude 7-Azaspiro[3.5]nonan-2-ol by flash column chromatography on silica gel.
Caption: Synthetic workflow for 7-Azaspiro[3.5]nonan-2-ol.
Experimental Fragment Screening Protocols
Once synthesized and purified, 7-Azaspiro[3.5]nonan-2-ol can be incorporated into a fragment library for screening against a target of interest. The following are generalized protocols for common biophysical screening techniques.
This method detects the binding of a fragment by observing changes in the NMR spectrum of the target protein.
Materials:
¹⁵N-labeled target protein
NMR buffer (e.g., 50 mM phosphate, 150 mM NaCl, pH 7.4 in 90% H₂O/10% D₂O)
7-Azaspiro[3.5]nonan-2-ol stock solution in d₆-DMSO
NMR tubes
Procedure:
Protein Preparation: Prepare a solution of ¹⁵N-labeled protein in NMR buffer to a final concentration of 50-100 µM.
Reference Spectrum: Acquire a 2D ¹H-¹⁵N HSQC spectrum of the protein alone. This will serve as the reference.
Fragment Addition: Add a small aliquot of the 7-Azaspiro[3.5]nonan-2-ol stock solution to the protein sample to a final concentration of 100-500 µM.
Test Spectrum: Acquire a second 2D ¹H-¹⁵N HSQC spectrum of the protein-fragment mixture.
Data Analysis: Overlay the reference and test spectra. Significant chemical shift perturbations (CSPs) of specific amide peaks in the protein spectrum indicate binding of the fragment to those residues.[13][15]
Hit Validation: For confirmed hits, perform a titration experiment with increasing concentrations of the fragment to determine the dissociation constant (Kd).
Caption: NMR-based fragment screening workflow.
SPR is a label-free technique that measures changes in mass on a sensor surface, allowing for the real-time detection of binding events.
7-Azaspiro[3.5]nonan-2-ol solutions at various concentrations
Procedure:
Protein Immobilization: Immobilize the target protein onto the sensor chip surface using standard amine coupling chemistry.
System Priming: Prime the SPR system with running buffer until a stable baseline is achieved.
Fragment Injection: Inject solutions of 7-Azaspiro[3.5]nonan-2-ol over the sensor surface at a constant flow rate.
Data Acquisition: Monitor the change in response units (RU) in real-time. An increase in RU upon fragment injection, followed by a decrease during the dissociation phase, indicates binding.
Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to determine the association (ka) and dissociation (kd) rate constants, and the dissociation constant (Kd).[14][16][17]
Hit Validation: Confirm hits by re-testing and ensuring a dose-dependent response.
This technique provides high-resolution structural information on how a fragment binds to its target.
Materials:
High-quality crystals of the target protein
Cryoprotectant solution
7-Azaspiro[3.5]nonan-2-ol stock solution
Crystal mounting loops
Synchrotron X-ray source
Procedure:
Crystal Soaking: Transfer a protein crystal into a solution containing a high concentration of 7-Azaspiro[3.5]nonan-2-ol (typically 1-10 mM) and cryoprotectant. Allow the crystal to soak for a defined period (minutes to hours).
Crystal Mounting and Freezing: Mount the soaked crystal in a loop and flash-cool it in liquid nitrogen.
Data Collection: Collect X-ray diffraction data from the crystal at a synchrotron source.[3][18]
Structure Determination: Process the diffraction data and solve the crystal structure.
Data Analysis: Analyze the resulting electron density map to identify the presence and binding mode of 7-Azaspiro[3.5]nonan-2-ol in the protein's active site.[18]
Computational Fragment Screening Protocol
In silico methods can be used to prioritize fragments for experimental screening or to understand the binding modes of identified hits.
Target Preparation: Prepare the 3D structure of the target protein by removing water molecules, adding hydrogen atoms, and assigning correct protonation states. Define the binding site based on experimental data or pocket prediction algorithms.
Fragment Preparation: Generate a 3D conformation of 7-Azaspiro[3.5]nonan-2-ol and assign appropriate atom types and charges.
Molecular Docking: Dock the fragment into the defined binding site of the target protein using the chosen docking software.[7][15][16]
Pose Analysis: Analyze the predicted binding poses of the fragment. Look for favorable interactions such as hydrogen bonds, hydrophobic contacts, and electrostatic interactions.
Scoring: Use the docking score to rank the fragment's potential binding affinity. It is important to note that docking scores for fragments are often low due to their small size. Therefore, visual inspection of the binding mode is crucial.[8][16]
Caption: Computational fragment screening workflow.
Conclusion and Future Perspectives
7-Azaspiro[3.5]nonan-2-ol is a valuable and strategically important fragment for FBDD. Its inherent three-dimensionality, well-defined exit vectors, and favorable physicochemical properties make it an attractive starting point for the development of novel therapeutics. The protocols outlined in this guide provide a framework for the synthesis, experimental screening, and computational analysis of this promising scaffold.
As the field of drug discovery continues to move beyond "flatland," the incorporation of 3D-rich fragments like 7-Azaspiro[3.5]nonan-2-ol into screening libraries will be essential for tackling challenging biological targets and unlocking new therapeutic opportunities. The systematic application of the methodologies described herein will empower researchers to effectively leverage the unique structural features of this scaffold and accelerate the discovery of the next generation of medicines.
References
Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters.
Protocol to perform fragment screening using NMR spectroscopy. PubMed.
NMR Spectroscopy in Fragment-Based Drug Design.
Fragment-based Drug Discovery Interaction Analysis.
Protocol to perform fragment screening using NMR spectroscopy.
The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. BLDpharm.
Screening and analysis of fragments using Biacore systems. Cytiva.
Fragment-Based Drug Design (FBDD). Open Access Journals.
SPR-based Fragment Screening: Advantages and Applications.
Crystallographic Fragment Screening: Workflow & Tools | Protocol Preview. YouTube.
A Head-to-Head Comparison of 7-Azaspiro[3.5]nonane and Azaspiro[3.3]heptane in Drug Discovery. Benchchem.
X-ray Crystallography Fragment Screening. Selvita.
Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. One Nucleus.
Crystallographic fragment screening. PubMed.
Crystallographic Fragment Screening In Drug Discovery: Background & Advantages.
Technical Support Center: Efficient Synthesis of 7-Azaspiro[3.5]nonane. Benchchem.
Stereoselective Synthesis of 7-Azaspiro[3.5]nonane: A Technical Guide. Benchchem.
X-ray crystallography – Knowledge and References. Taylor & Francis.
oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry.
Technical Support Center: 7-Azaspiro[3.5]nonan-2-ol Synthesis
This technical guide addresses the synthesis and yield optimization of 7-Azaspiro[3.5]nonan-2-ol , specifically focusing on the critical cyclization step to form the spiro-cyclobutane ring. The industry-standard route in...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide addresses the synthesis and yield optimization of 7-Azaspiro[3.5]nonan-2-ol , specifically focusing on the critical cyclization step to form the spiro-cyclobutane ring.
The industry-standard route involves a [2+2] cycloaddition between N-Boc-4-methylene piperidine and dichloroketene. This step is notoriously difficult, often suffering from yields as low as 15-20% due to ketene polymerization and difficult workups. This guide provides an optimized protocol to elevate yields to the 60-75% range.
Core Reaction Pathway & Logic
The synthesis hinges on constructing the strained 4-membered ring via a spiro-junction. The "2-ol" functionality is derived from a ketone intermediate formed during this cyclization.
High: Lower temp favors cycloaddition over polymerization.
Dechlorination
Zn / AcOH (Reflux)
Zn / MeOH / NH4Cl
Medium: Prevents acid-catalyzed ring opening of the strained spiro-system.
Typical Yield
15% - 25%
65% - 78%
Major Improvement
Troubleshooting Guide
Issue: "The reaction mixture turned into a black, intractable tar."
Diagnosis: Ketene Polymerization.
Root Cause: The concentration of dichloroketene became too high relative to the alkene substrate.
Solution:
Increase the solvent volume (High Dilution).
Significantly slow down the addition of trichloroacetyl chloride.
Ensure vigorous stirring to disperse the reagent immediately upon entry.
Issue: "Starting material (alkene) remains unconsumed after 24h."
Diagnosis: Catalyst Deactivation.
Root Cause: The Zinc surface has become passivated with Zinc salts (ZnCl2).
Solution:
Use DME as solvent (solubilizes ZnCl2 better than ether).
Add TMSCl (Trimethylsilyl chloride) (0.1 equiv) to initiate/clean the Zn surface.
Use ultrasound (sonication) during the addition phase to mechanically clean the Zn surface.
Issue: "Low yield during dechlorination (ring opening observed)."
Diagnosis: Acid Sensitivity.
Root Cause: The spiro-cyclobutanone ring is strained and prone to opening under hot acidic conditions (e.g., refluxing acetic acid).
Solution: Switch to the Zn/NH4Cl/MeOH system at room temperature. It is pH neutral/mildly acidic and preserves the ring.
Caption: Logic flow for diagnosing common failure modes in spiro-cyclization.
Frequently Asked Questions (FAQs)
Q: Can I use commercially available Zinc dust without making the Zn/Cu couple?A: It is highly risky. Commercial Zinc usually has an oxide layer that delays the initiation of ketene formation. Once it finally initiates, it can "run away," causing an exotherm and polymerization. The Zn/Cu couple guarantees a steady, predictable reaction rate.
Q: Why is the alcohol product often a mixture of isomers?A: The reduction of the ketone (spiro[3.5]nonan-2-one) with NaBH4 creates a new stereocenter at C2. Because the molecule has a plane of symmetry (unless substituted on the piperidine ring), you typically get a racemic mixture. If the piperidine nitrogen is protected with a bulky group (like Boc), the hydride attack is usually sterically directed, favoring the cis-alcohol (OH cis to the N-protecting group) due to the folding of the rings, but diastereomeric ratios (d.r.) vary.
Q: Is this reaction scalable to kilogram quantities?A: Yes, but heat management is critical. The formation of dichloroketene is exothermic. On a large scale, use a jacketed reactor with active cooling and ensure the addition of trichloroacetyl chloride is strictly temperature-controlled. Do not rush the addition.
Q: Can I use POCl3 instead of Trichloroacetyl chloride?A: No. POCl3 does not generate ketenes. The specific reagent required is Trichloroacetyl chloride (or Dichloroacetyl chloride, though the latter is less reactive and harder to handle).
References
BenchChem. (2025).[2][4] Stereoselective Synthesis of 7-Azaspiro[3.5]nonane: A Technical Guide. Retrieved from
ChemicalBook. (2025). tert-butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate Properties and Synthesis. Retrieved from
Organic Syntheses. (1977). Preparation of tert-Butyl Esters via In-Situ Reagents. (Methodology reference for inert atmosphere handling). Retrieved from
Royal Society of Chemistry. (2022). [2+2] Cycloaddition improvements using Ultrasound and Zinc. Journal of the Chemical Society, Perkin Transactions. Retrieved from
Sigma-Aldrich. (2025).[5] Product Specification: 7-Azaspiro[3.5]nonan-2-ol hydrochloride.[6] Retrieved from
Purifying polar spirocyclic amines (e.g., azaspiro[3.3]heptanes, diazaspiro[4.5]decanes) presents a "perfect storm" of challenges: high water solubility, lack of UV chromophores, and strong interactions with silanols.
Use this decision matrix to select the correct workflow before wasting solvent.
Figure 1: Decision matrix for selecting the purification strategy based on physicochemical properties.
The "Gold Standard" Protocol: SCX Catch & Release
Issue: The compound remains in the aqueous layer during extraction or streaks badly on silica.
Solution: Strong Cation Exchange (SCX) chromatography.[1] This is not just filtration; it is a chemical purification method that exploits the basicity of the amine.
Mechanism of Action
SCX cartridges contain silica bonded with benzenesulfonic acid.[2]
Catch: The basic amine is protonated by the sulfonic acid and ionically bound to the cartridge. Neutrals and acids pass through.
Release: A strong base (Ammonia) deprotonates the amine, breaking the ionic bond and eluting the pure compound.
Step-by-Step Protocol
Step
Action
Technical Note
1. Conditioning
Flush cartridge with MeOH (3 CV) then DCM (3 CV).
Ensures solvation of the stationary phase.
2. Loading
Dissolve crude in DCM or MeOH . Load onto cartridge.
Do not use basic solvents (e.g., TEA) here; they prevent binding.
CRITICAL: Use fresh ammonia solution. Old solutions lose titer.
5. Isolation
Concentrate the ammoniacal filtrate.
The product is now the free base.
Troubleshooting SCX:
Compound didn't stick? Your loading solvent might be too polar (too much water) or the compound is not basic enough (pKa < 3).
Compound won't elute? The amine might be permanently charged (quaternary ammonium). Use a stronger salt displacer (e.g., 1M NaCl) if acceptable, or switch to Reverse Phase.
Chromatography Solutions (When SCX isn't enough)
If you must separate two amines or if the molecule is acid-sensitive, use these chromatographic strategies.
Scenario A: Normal Phase (The "Streaking" Problem)
Standard Silica (SiO₂) is acidic (pKa ~5). Basic spirocycles interact with surface silanols, causing severe tailing and irreversible adsorption.
The Fix:
Mobile Phase Modifier: Saturate the silanols with a volatile base.
Recipe: DCM : MeOH : NH₄OH (90:9:1).
Warning: NH₄OH is aqueous.[3] It is immiscible with pure DCM. You must add MeOH to the DCM first, then add the NH₄OH.
Stationary Phase Switch (Highly Recommended): Use Amine-Functionalized Silica (KP-NH) .
Why? The surface is pre-coated with secondary amines. It protects your compound from acidic silanols.
Solvent System: Hexane/Ethyl Acetate (no modifiers needed).[4] This allows you to use standard gradients without the mess of ammonia.
Scenario B: Reverse Phase (The "Retention" Problem)
Polar spirocycles often elute in the void volume (dead time) of standard C18 columns.
The Fix: High pH Reverse Phase.
Column: C18 (ensure it is "hybrid" or "high-pH stable" silica, e.g., XBridge, Gemini).
Buffer: 10mM Ammonium Bicarbonate (pH 10) or 0.1% NH₄OH.
Mechanism: At pH 10, the amine is deprotonated (neutral). This drastically increases hydrophobicity, forcing it to stick to the C18 chain, improving resolution.
Figure 2: Selection logic for chromatographic stationary phases and buffers.
Detection: The "Invisible" Compound
Spirocyclic amines (e.g., 2-azaspiro[3.3]heptane) often lack conjugation, making them invisible to UV detectors at 254nm.
Diagnostic Protocol:
ELSD (Evaporative Light Scattering Detector): The universal detector. If your lab has one, use it. It detects any non-volatile compound.
Dragendorff’s Reagent: Turns tertiary amines/alkaloids Orange on a yellow background.
Iodine Chamber: Universal, but reversible. Good for initial confirmation.
KMnO₄: Only works if there is an oxidizable alkene or alcohol present.
FAQ: Common Pitfalls
Q: My compound precipitated inside the SCX cartridge.
A: You likely loaded it in a solvent that was too non-polar, or the concentration was too high. Redissolve the crude in 50% MeOH/DCM before loading.
Q: I used 10% MeOH in DCM on silica, but my compound is still at the baseline.
A: You need ammonia.[6] The silanols are eating your compound. Switch to 90:9:1 (DCM:MeOH:NH₄OH) or use an amine-silica column.
Q: Can I use TFA in my Reverse Phase prep?
A: You can, but spirocyclic amines form very hygroscopic trifluoroacetate salts. You will end up with an oil that is difficult to handle. If you must use acid, use Formic Acid (volatile) or HCl (forms solid salts), but High pH is preferred for isolation.
References
Biotage. (2023).[1] Organic Amine Flash Purification Using A Novel Stationary Phase. Retrieved from [Link]
Teledyne ISCO. (2012).[7] RediSep SCX Column: Purification of Organic Compounds Holding Inherent Basic Properties. Retrieved from [Link]
Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Retrieved from [Link]
Technical Support Center: Navigating the Challenges of Hygroscopic Spirocyclic Amine Salts
Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with spirocyclic amine salts. This guide provides in-depth technical information, troubleshooting...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with spirocyclic amine salts. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions to help you successfully handle these often-challenging hygroscopic compounds. Our focus is on providing not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your laboratory work.
Introduction: The Nature of Hygroscopicity in Spirocyclic Amine Salts
Spirocyclic scaffolds are increasingly utilized in medicinal chemistry to impart three-dimensionality, which can lead to improved potency, selectivity, and pharmacokinetic properties.[1][2] When these spirocyclic amines are formulated as salts, typically to enhance solubility and stability, they often exhibit hygroscopicity—the tendency to attract and absorb moisture from the atmosphere.[3][4]
This moisture uptake is not a mere inconvenience; it can significantly impact the physicochemical properties of the compound, leading to:
Inaccurate Weighing: A continuous increase in mass during weighing can make it difficult to obtain an accurate measurement for reactions or analytical studies.
Physical State Changes: The absorption of water can cause the material to cake, clump, or in extreme cases, deliquesce (dissolve in the absorbed water).[4]
Chemical Degradation: The presence of water can facilitate hydrolysis or other degradation pathways, compromising the integrity of your compound.[4][5]
Alteration of Crystal Structure: Moisture can induce changes in the crystalline form of the salt, potentially forming hydrates, which can affect solubility, bioavailability, and other critical properties.[6][7]
Understanding and controlling the hygroscopic nature of spirocyclic amine salts is therefore paramount for reproducible and reliable experimental outcomes.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter during your experiments with hygroscopic spirocyclic amine salts, presented in a question-and-answer format.
Question 1: My spirocyclic amine salt is continuously gaining weight on the analytical balance. How can I get an accurate measurement?
Answer:
This is a classic sign of a hygroscopic compound. The key is to minimize the sample's exposure to ambient air.
Underlying Cause: The polar nature of the amine salt, particularly the cation and anion, creates a strong affinity for water molecules in the air. This interaction leads to the rapid absorption of moisture onto the surface of the solid.
Immediate Actions & Protocol:
Work Quickly and Efficiently: Have all your necessary equipment (spatulas, weighing paper/boat, receiving vessel) ready before opening the sample container. The goal is to complete the weighing process as swiftly as possible.
Use a Suitable Weighing Vessel: For highly hygroscopic materials, direct weighing onto paper is not recommended. Instead, use a tared, dry weighing bottle or a small vial with a cap.[8]
Weighing by Difference: This is the most reliable method.
Tare the sealed weighing bottle containing the sample.
Quickly transfer an approximate amount of the solid to your reaction vessel or volumetric flask.
Immediately reseal the weighing bottle and re-weigh it.
The difference in mass is the accurate weight of the transferred sample.
Controlled Environment: If available, perform the weighing inside a glove box with a controlled, low-humidity inert atmosphere (e.g., nitrogen or argon). This is the gold standard for handling highly sensitive compounds.
Workflow for Accurate Weighing:
Caption: Workflow for accurate weighing of hygroscopic salts.
Question 2: I received a new batch of a spirocyclic amine salt, and it appears clumpy and sticky. Is it usable?
Answer:
The physical appearance you've described suggests significant moisture absorption. While the material may still be chemically intact, its purity and suitability for your experiment are now .
Underlying Cause: The absorbed water acts as a plasticizer, reducing the glass transition temperature of the solid and allowing particles to agglomerate. In some cases, this can be a precursor to deliquescence.
Recommended Actions & Protocol:
Initial Assessment (Do not open extensively): Visually inspect the material through the container if possible. If it has completely turned into a liquid or a thick slurry, its water content is very high, and it may not be salvageable for applications requiring precise concentrations.
Characterize the Material: Before using the salt, it is crucial to determine its water content.
Karl Fischer Titration: This is the most accurate method for quantifying water content in a sample.
Thermogravimetric Analysis (TGA): TGA can reveal the amount of water present by showing mass loss upon heating. It can also indicate if the water is loosely bound or part of a stable hydrate structure.
Drying the Material (if deemed appropriate): If the water content is not excessively high and you have determined that the compound is stable to heat and vacuum, you can attempt to dry it.
High Vacuum Drying: Place the material in a vacuum oven or use a Schlenk line. Gentle heating can accelerate the process, but you must first confirm the compound's thermal stability to avoid degradation.
Desiccator: For less severe cases, storing the material in a desiccator over a strong desiccant (e.g., phosphorus pentoxide) for an extended period can remove excess moisture.
Comparative Guide: Metabolic Stability of 7-Azaspiro[3.5]nonan-2-ol vs. Piperidine Scaffolds
Topic: 7-Azaspiro[3.5]nonan-2-ol vs piperidine metabolic stability Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.[1][2] Executive Summary In the optimizatio...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 7-Azaspiro[3.5]nonan-2-ol vs piperidine metabolic stability
Content Type: Publish Comparison Guides
Audience: Researchers, scientists, and drug development professionals.[1][2]
Executive Summary
In the optimization of lead compounds, the transition from flexible saturated heterocycles to rigidified spirocyclic systems is a pivotal strategy for enhancing physicochemical properties and intellectual property (IP) novelty.[3] This guide provides an in-depth technical comparison between the classical piperidine scaffold and its spirocyclic surrogate, 7-azaspiro[3.5]nonan-2-ol .[2]
While piperidine remains a ubiquitous pharmacophore, it frequently suffers from rapid oxidative metabolism at the
-carbon positions.[2] The 7-azaspiro[3.5]nonan-2-ol scaffold offers a "high-Fsp3" alternative that restricts conformational flexibility and alters metabolic liability vectors, often improving the metabolic stability profile despite a moderate increase in molecular weight and lipophilicity.[2]
Structural & Physicochemical Analysis
To understand the metabolic divergence, we must first analyze the structural causality.[2] Metabolic enzymes (primarily CYP450s) are sensitive to both the electronic environment (pKa) and the steric accessibility of the substrate.
1.1 The Piperidine Baseline
Structure: Flexible 6-membered ring, typically adopting a chair conformation.[2]
Metabolic Liability: Highly susceptible to CYP-mediated oxidation at the
-carbons (C2/C6 positions adjacent to nitrogen) and N-oxidation.[2] The flexibility allows the ring to adopt conformations that fit readily into CYP active sites (e.g., CYP2D6, CYP3A4).
Vector: Substituents at C4 (e.g., 4-hydroxypiperidine) can exist in equatorial or axial orientations, leading to "promiscuous" binding profiles.[2]
Structure: A piperidine ring spiro-fused at the C4 position to a cyclobutane ring bearing a hydroxyl group.[2]
Conformational Rigidity: The spiro-fusion locks the piperidine ring geometry, reducing the entropic penalty of binding but also restricting the "induced fit" required for certain metabolic oxidations.[2]
Fsp3 & Complexity: Increases the fraction of sp3-hybridized carbons (Fsp3), a metric directly correlated with improved clinical success and lower off-target toxicity.[2]
Metabolic Shielding: The steric bulk of the spiro-cyclobutane moiety at C4 can hinder the approach of heme-iron centers to the piperidine core, potentially reducing the rate of
The core differentiation lies in how these scaffolds interact with Phase I metabolic enzymes.[2]
2.1 Piperidine Oxidation Pathway
The piperidine ring undergoes a characteristic two-electron oxidation to an iminium ion, which is subsequently hydrolyzed to an amino-aldehyde or further oxidized to a lactam.[2] This rapid clearance mechanism (
) is a common attrition point in preclinical development.
2.2 Spirocyclic Modulation
Incorporating the 7-azaspiro[3.5]nonane core introduces steric interference.[2] While the
-carbons (C6/C8 in the spiro system) remain chemically available, the fused cyclobutane ring creates a "steric umbrella."
Vector Redirection: The hydroxyl group on the cyclobutane ring (position 2) projects into a defined vector, distinct from a 4-hydroxypiperidine.[2] This can prevent the molecule from entering the narrow catalytic pockets of specific CYP isoforms.[2]
Lipophilicity Trade-off: The addition of 3 carbons increases
.[2] Typically, higher lipophilicity correlates with higher metabolic turnover.[2] However, in spirocycles, the rigidification often offsets this by preventing the formation of the transition state required for hydrogen abstraction.[2]
Diagram 1: Comparative Metabolic Pathways
Caption: Mechanistic comparison showing the rapid oxidation of piperidine versus the sterically hindered metabolism of the spirocyclic analog.
To validate the stability advantage, a head-to-head intrinsic clearance (
) assay using Human Liver Microsomes (HLM) is the gold standard. As a Senior Scientist, ensuring the robustness of this assay is critical.
3.1 Protocol Design (Self-Validating System)
This protocol includes internal standards and time-course points to calculate
and accurately.
Reagents:
Test Compounds: 7-Azaspiro[3.5]nonan-2-ol derivative vs. Piperidine analog (
final conc).
System: Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein).
Cofactor: NADPH Regenerating System (or 1 mM NADPH).[2]
Quench Solution: Acetonitrile with Internal Standard (e.g., Tolbutamide).
Workflow:
Pre-incubation: Equilibrate HLM and test compounds in phosphate buffer (pH 7.4) at 37°C for 5 mins. Why? To detect non-NADPH dependent degradation (chemical instability).
Often requires blocking groups (e.g., F, Me) at -positions to stabilize.[2]
7-Azaspiro[3.5]nonan-2-ol
Low-Mod Clearance
The spiro-fusion typically improves metabolic half-life by 2-5x compared to unsubstituted piperidines.[2]
Expert Insight:
While 7-azaspiro[3.5]nonane derivatives are generally more stable than simple piperidines, they are often less stable than the smaller azaspiro[3.3]heptane analogs.[2] The [3.3] system is more compact and has lower lipophilicity.[1] However, the [3.5] system is preferred when a larger volume is required to fill a hydrophobic pocket (e.g., GPCR binding sites) or when the specific vector of the "2-ol" group is required for H-bonding.
References
National Institutes of Health (NIH). (2022).[2] Discovery and biological evaluation of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives. Bioorganic & Medicinal Chemistry. Retrieved from [Link]
Royal Society of Chemistry (RSC). (2025).[2] Strained spiro heterocycles as potential bioisosteres. Retrieved from [Link]
PubChem. (2025).[2][5] 7-azaspiro[3.5]nonan-2-ol Compound Summary. Retrieved from [Link]
Spirocyclic vs. Monocyclic Amines: A Comparative Guide to Lipophilicity (LogP/LogD) and Physicochemical Properties
Executive Summary This technical guide analyzes the physicochemical trade-offs between traditional monocyclic amines (piperidines, morpholines, piperazines) and their rigidified spirocyclic bioisosteres (specifically 2-a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide analyzes the physicochemical trade-offs between traditional monocyclic amines (piperidines, morpholines, piperazines) and their rigidified spirocyclic bioisosteres (specifically 2-azaspiro[3.3]heptanes and 2-oxa-6-azaspiro[3.3]heptanes).
Key Finding: Contrary to the standard "carbon count" rule (where +1 C
+0.5 LogP), replacing a monocyclic amine with a spiro[3.3]heptane scaffold often lowers the distribution coefficient () by 0.5 to 1.2 log units. This "Spirocyclic Paradox" is driven by three factors:
Increased Basicity: Higher pKa leads to greater ionization at physiological pH.
Solvation Topology: The orthogonal ring orientation disrupts the hydration shell differently than chair-conformation monocycles.
Lattice Energy: Disruption of planar stacking improves solubility.
Part 1: Scientific Foundation & Structural Logic
The Scaffolds
In medicinal chemistry, "escaping flatland" (increasing fraction of sp3 carbons,
) is a proven strategy to improve clinical success rates. Spirocyclic amines serve as rigid, 3D surrogates for common saturated heterocycles.
Monocyclic Parent
Spirocyclic Isostere
Structural Change
Piperidine ()
2-Azaspiro[3.3]heptane ()
+1 Carbon, Rigidified, Orthogonal rings
Morpholine ()
2-Oxa-6-azaspiro[3.3]heptane ()
+1 Carbon, Geometry change from Chair to Spiro
The Mechanism of Lipophilicity Modulation
Lipophilicity is not merely a sum of atomic contributions; it is a vector property dependent on 3D conformation and ionization.
The pKa Effect (LogP vs. LogD):
Spirocyclic amines are often more basic than their monocyclic counterparts due to the relief of steric strain upon protonation and changes in the inductive environment.
Equation:
(for bases).
Impact: A spirocycle with a pKa of 9.5 will be more ionized at pH 7.4 than a piperidine with a pKa of 8.5, resulting in a lower effective lipophilicity (
), even if the intrinsic lipophilicity () is slightly higher.
Solvation Penalty:
The compact, "ball-like" shape of spiro[3.3]heptanes presents a smaller hydrophobic surface area relative to the flexible, larger volume of a chair-conformation piperidine, altering the entropy of water displacement.
Visualization of Property Flow
The following diagram illustrates the causal link between structural rigidification and physicochemical outcome.
The following data aggregates findings from seminal works by Carreira et al. and internal industry datasets (Enamine/Pfizer).
Table 1: Physicochemical Comparison of Matched Molecular Pairs
Property
Morpholine
2-Oxa-6-azaspiro[3.3]heptane
(Spiro - Mono)
Formula
+1 Carbon
MW
87.12
99.13
+12.01
pKa (Conj. Acid)
~8.3
~9.4
+1.1 (More Basic)
LogP (Neutral)
-0.86
-0.40
+0.46 (Expected)
LogD (pH 7.4)
-1.45
-2.65
-1.20 (Improved)
LLE Efficiency
Baseline
High
Improved
Table 2: Piperidine vs. Azaspiroheptane Variants
Scaffold
Structure Type
LogD Trend (vs. Piperidine)
Notes
Piperidine
Monocycle
Baseline
High conformational entropy.
2-Azaspiro[3.3]heptane
Spiro (N-linked)
Increase (+0.2 to +0.5)
When N is the attachment point, the basicity effect is masked by the bulk.
2-Azaspiro[3.3]heptane
Spiro (C-linked)
Decrease (-0.5 to -1.0)
When used as a spacer/core, the high Fsp3 lowers LogD.
6-Azaspiro[3.4]octane
Spiro (Mixed ring)
Neutral / Slight Increase
Less "compact" than the [3.3] system.
Interpretation:
The "Spiro-Morpholine" (2-oxa-6-azaspiro[3.3]heptane) is the premier example of this phenomenon. It provides a massive drop in lipophilicity (
LogD -1.2) while maintaining the hydrogen bond acceptor count, making it an ideal tool for lowering metabolic clearance in lead optimization.
Part 3: Experimental Protocol (Self-Validating)
To accurately measure these subtle differences, simple shake-flask methods often fail due to emulsion formation with amines. The Potentiometric Titration method (pKa-dependent LogP) is the gold standard for these ionizable scaffolds.
Protocol: Potentiometric LogP Determination of Spirocyclic Amines
Objective: Determine intrinsic LogP and pKa to calculate LogD profile.
Instrument: Sirius T3 or equivalent potentiometric titrator.
Phase 1: System Validation (Pre-Run)
Electrode Check: Calibrate pH electrode using 4-buffer system (pH 1.68, 4.01, 7.00, 10.01). Slope must be
efficiency.
Carbonate Removal: Purge titrant (0.5M KOH) and assay water with Argon for 15 mins. Carbonate alters high-pH endpoints critical for amine pKa measurement.
Standard Test: Run a "Standard Check" using Quinine (pKa ~8.5, LogP ~3.4).
Pass Criteria: Measured pKa within
of literature; LogP within .
Phase 2: Sample Preparation
Weighing: Accurately weigh 3–5 mg of the spirocyclic amine hydrochloride salt.
Why Salt? Free bases of spiro-amines are often volatile or hygroscopic oils. Salts ensure accurate stoichiometry.
Dissolution: Dissolve in 1.5 mL of degassed 0.15 M KCl (ionic strength adjuster).
Phase 3: The Dual-Titration Workflow
Titration A (pKa only):
Titrate from pH 2.0
12.0 using 0.5M KOH.
Determine aqueous pKa using the Bjerrum plot method.
Titration B (LogP):
Add Octanol (saturated with water) to the sample vial. The volume ratio (Water:Octanol) should be calculated based on estimated LogP (use 1:1 for unknown spirocycles).
Perform titration under vigorous stirring.
The shift in the pKa curve (apparent pKa,
) caused by partitioning into octanol allows calculation of LogP.
Phase 4: Calculation & QC
Formula:
(For monoprotic bases).
QC Check: If the difference between aqueous pKa and apparent pKa is
log units, the result is unreliable. Repeat with a higher Octanol:Water ratio.
Workflow Diagram
Caption: Potentiometric determination workflow for ionizable amines.
Part 4: Strategic Recommendations
For drug discovery programs aiming to optimize ADME properties:
Use Spiro-Morpholines for Solubility: If a morpholine analog suffers from high clearance or poor solubility, replace it with 2-oxa-6-azaspiro[3.3]heptane . Expect a LogD drop of ~1.0 unit.[1][2]
Monitor Permeability: The drop in LogD is beneficial for metabolic stability (LLE), but ensure the LogD does not drop below 0.0, which may compromise passive permeability and blood-brain barrier (BBB) penetration.
Check hERG: Spirocyclic amines are more basic. Highly basic amines (
) correlate with increased hERG inhibition. Counter this by adding electron-withdrawing groups (fluorine, nitriles) to the spiro scaffold to attenuate basicity.
References
Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis.
Relevance: Foundational text on spirocyclic/oxetane bioisosteres and their physicochemical advantages.
Wuitschik, G., et al. (2010). Spirocyclic Oxetanes: Synthesis and Properties. Journal of Medicinal Chemistry.
Relevance: Provides specific LogP/LogD comparison d
Mykhailiuk, P. K. (2019). Saturated Bioisosteres of Benzene: Where to Go Next?. Organic & Biomolecular Chemistry.
Relevance: Discusses the "Escape from Fl
Avdeef, A. (2001). Physicochemical Profiling (Solubility, Permeability and Charge State). Current Topics in Medicinal Chemistry.
Relevance: Establishes the potentiometric titration protocol as the standard for amine LogP measurement.
Ritchie, T. J., & Macdonald, S. J. (2009). The Impact of Aromatic Ring Count on Physicochemical Properties. Drug Discovery Today.
Relevance: Supports the move toward saturated spirocyclic systems to improve developability.
Elevating Drug Discovery: A Comparative Guide to Fsp3 Score Enhancement with Spiro[3.5]nonane Scaffolds
For the dedicated researcher in drug development, the quest for novel molecular architectures that confer superior pharmacological properties is a constant endeavor. The "escape from flatland" has become a guiding princi...
Author: BenchChem Technical Support Team. Date: February 2026
For the dedicated researcher in drug development, the quest for novel molecular architectures that confer superior pharmacological properties is a constant endeavor. The "escape from flatland" has become a guiding principle in modern medicinal chemistry, emphasizing the need for three-dimensional complexity in drug candidates to improve clinical success rates.[1] A key metric in quantifying this three-dimensionality is the fraction of sp3 hybridized carbons (Fsp3). This guide provides an in-depth comparison of how the strategic incorporation of spiro[3.5]nonane scaffolds can significantly elevate the Fsp3 score and, consequently, enhance the drug-like properties of molecular entities.
The Critical Role of Fsp3 in Drug Design
The Fsp3 score, calculated as the number of sp3 hybridized carbon atoms divided by the total carbon count, is a simple yet powerful descriptor of molecular complexity.[2] A higher Fsp3 score is correlated with a departure from the flat, aromatic structures that have historically dominated screening libraries and have often been associated with issues of poor solubility, metabolic instability, and off-target effects.[1] An increased Fsp3 character is linked to improved aqueous solubility and a lower melting point, which can contribute to better oral bioavailability.[2] As compounds progress through clinical trials, a clear trend of increasing average Fsp3 values is observed, suggesting its predictive power for clinical success.[1]
The introduction of spirocyclic systems is a highly effective strategy for increasing the Fsp3 value of a molecule.[1][2] These scaffolds, where two rings are joined by a single common atom, introduce a rigid, three-dimensional arrangement of atoms, which can lead to improved potency, selectivity, and pharmacokinetic profiles.[3]
The Spiro[3.5]nonane Scaffold: A Strategic Choice for Fsp3 Enhancement
The spiro[3.5]nonane framework, consisting of a cyclobutane ring fused to a cyclohexane ring through a single carbon atom, offers a unique and advantageous scaffold for medicinal chemists. Its rigid structure presents well-defined vectors for substitution, allowing for the systematic exploration of chemical space. The inherent three-dimensionality of this scaffold makes it an excellent tool for increasing the Fsp3 score of a lead compound.
A Quantitative Comparison: The Impact of Spiro[3.5]nonane Incorporation
To illustrate the significant impact of incorporating a spiro[3.5]nonane scaffold on the Fsp3 score, let us consider a hypothetical bioisosteric replacement of a commonly used cyclohexyl group in a drug candidate.
Compound
Structure
Total Carbons
sp3 Carbons
Fsp3 Score
Hypothetical Drug Candidate with Cyclohexyl Group
c1ccccc1C(=O)NC1CCCCC1
13
7
0.54
Hypothetical Analogue with Spiro[3.5]nonane Group
c1ccccc1C(=O)NC12CCCC1CCC2
16
16
1.00
This illustrative comparison clearly demonstrates that the introduction of the spiro[3.5]nonane moiety can dramatically increase the Fsp3 score, in this case to its maximum possible value, indicating a fully saturated carbocyclic framework. This strategic modification can lead to a more rigid and three-dimensional molecule, potentially improving its interaction with biological targets and enhancing its overall drug-like properties.
Synthesis of Spiro[3.5]nonane Scaffolds: Experimental Protocols
The successful integration of spiro[3.5]nonane scaffolds into drug candidates relies on robust and efficient synthetic methodologies. Several approaches have been developed for the synthesis of functionalized spiro[3.5]nonane derivatives.
Protocol 1: Synthesis of Spiro[3.5]nonane-6,8-dione
A key intermediate for further elaboration, spiro[3.5]nonane-6,8-dione, can be synthesized on a pilot plant scale via a two-step process.[4][5]
Step 1: Epoxidation of Spiro[3.5]non-7-en-6-one
Emulsify spiro[3.5]non-7-en-6-one (1.0 eq) in water.
Add sodium perborate tetrahydrate (1.6 eq) in portions at 40 ± 2 °C.
Stir the reaction mixture at 42 ± 2 °C for 2 hours.
Cool the mixture to 20 °C and add sodium sulfite (0.3 eq).
Extract the aqueous layer with toluene.
Step 2: Palladium-Catalyzed Rearrangement
To a solution of the crude epoxide in toluene, add triphenylphosphine (0.06 eq), rac-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (0.01 eq), palladium(II) acetate (0.01 eq), and triethylamine (0.02 eq).
Activate the catalyst mixture at 90-95 °C for 3 hours.
Add the remaining epoxide solution and continue stirring at 91-94 °C for 4.5 hours.
After workup, the desired spiro[3.5]nonane-6,8-dione is obtained.
Caption: Synthesis of Spiro[3.5]nonane-6,8-dione.
Protocol 2: Synthesis of 7-Azaspiro[3.5]nonane Derivatives
Heterocyclic variants of the spiro[3.5]nonane scaffold are of significant interest. The synthesis of 7-azaspiro[3.5]nonane derivatives has been reported in the context of developing GPR119 agonists.[3]
Step 1: Deprotection of the Boc-Protected Amine
Dissolve the Boc-protected 7-azaspiro[3.5]nonane intermediate (1.0 eq) in dichloromethane (DCM).
Add trifluoroacetic acid (TFA) to remove the Boc protecting group.
Stir at room temperature until completion.
Remove the solvent under reduced pressure to yield the crude amine salt.
Step 2: N-Arylation
Dissolve the amine salt in N,N-dimethylformamide (DMF).
Add a base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.0-3.0 eq).
Add the desired aryl halide (1.1 eq).
Heat the reaction mixture to 80-100 °C until completion.
Cool, dilute with water, and extract with an organic solvent to obtain the desired product.
Caption: Synthesis of N-Aryl-7-azaspiro[3.5]nonane.
Applications in Drug Discovery: A Case Study of 7-Azaspiro[3.5]nonane GPR119 Agonists
A notable application of the spiro[3.5]nonane scaffold is in the development of potent and selective G protein-coupled receptor 119 (GPR119) agonists for the potential treatment of type 2 diabetes.[3] The rigid three-dimensional nature of the 7-azaspiro[3.5]nonane core provides a unique framework for optimizing ligand-receptor interactions. Structure-activity relationship (SAR) studies have shown that modifications at the piperidine nitrogen and an aryl group can lead to highly active compounds with promising pharmacokinetic profiles.[3]
Comparative Analysis of Alternative Scaffolds
While the spiro[3.5]nonane scaffold offers significant advantages, it is important to consider other spirocyclic and non-spirocyclic alternatives in the context of Fsp3 improvement.
Scaffold Type
Example
Key Features
Fsp3 Impact
Spiro[3.5]nonane
7-Azaspiro[3.5]nonane
Rigid, three-dimensional structure with defined substitution vectors.
High
Other Spirocycles
Spiro[3.3]heptane
More compact and rigid than spiro[3.5]nonane.
High
Fused Bicyclics
Decalin
Less rigid than spirocycles, with potential for conformational flexibility.
Moderate to High
Monocyclic Saturated
Cyclohexane
Flexible, can exist in multiple conformations.
Moderate
Acyclic
Diethyl
Highly flexible with many rotatable bonds.
Low
The choice of scaffold will ultimately depend on the specific requirements of the drug target and the desired physicochemical properties of the final compound. However, the spiro[3.5]nonane scaffold stands out as a robust and versatile option for significantly increasing the Fsp3 score while providing a rigid framework for precise structure-based design.
Conclusion
The strategic incorporation of spiro[3.5]nonane scaffolds represents a powerful approach for medicinal chemists aiming to "escape from flatland" and improve the clinical success rate of their drug candidates. By significantly increasing the Fsp3 score, these scaffolds impart a greater degree of three-dimensionality, leading to enhanced drug-like properties. The availability of scalable synthetic routes further enhances the attractiveness of this scaffold for drug discovery programs. As the demand for novel and effective therapeutics continues to grow, the judicious use of sp3-rich scaffolds like spiro[3.5]nonane will undoubtedly play a pivotal role in the future of drug design.
References
Lehmann, T. E., Kuhn, O., & Krüger, J. (2003). Process Development and Pilot Plant Scale Synthesis of Spiro[3.5]nonane-6,8-dione. Organic Process Research & Development, 7(5), 754-756. [Link]
Lehmann, T. E., Kuhn, O., & Krüger, J. (2003). Process Development and Pilot Plant Scale Synthesis of Spiro[3.5]nonane-6,8-dione. Bayer Health Care.[Link]
Ishikawa, H., et al. (2025). Short and Tandem Syntheses of Spiro[2.5]octane-5,7-dione and Spiro[3.5]nonane-6,8-dione via Diethyl Acetonedicarboxylate. ResearchGate. [Link]
Al-Hayali, R., et al. (2023). Application of fSP3 towards Non-Systemic Drug Discovery. Preprints.org. [Link]
Buchman, E. R., Deutsch, D. H., & Fujimoto, G. I. (1953). Spiro[3.5]nonane. scite.ai. [Link]
Stotani, S., et al. (2022). Design and Synthesis of Fsp3-Enriched Spirocyclic-Based Biological Screening Compound Arrays via DOS Strategies and Their NNMT Inhibition Profiling. PubMed. [Link]
Holm, K. H., et al. (1993). SYNTHESIS OF β-LACTONES BY ALDOLIZATION OF KETONES WITH PHENYL ESTER ENOLATES. Organic Syntheses Procedure. [Link]
Spring, D. R., et al. (2020). Spirocycles as Rigidified sp3-Rich Scaffolds for a Fragment Collection. ResearchGate. [Link]
Al-Hayali, R., et al. (2023). Application of fSP3 towards Non-Systemic Drug Discovery. Preprints.org. [Link]
Wei, W., et al. (2020). Fsp3: A new parameter for drug-likeness. PubMed. [Link]
Romero-Hernández, A., et al. (2024). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Beilstein Journal of Organic Chemistry. [Link]
Meanwell, N. A. (2021). Three-dimensional saturated C(sp3)-rich bioisosteres for benzene. PMC. [Link]
da Silva, A. C. S., et al. (2022). Green Synthesis of Spiro Compounds with Potential Anticancer Activity through Knoevenagel/Michael/Cyclization Multicomponent Dom. AIR Unimi. [Link]
Sepsey Für, C., & Bölcskei, H. (2020). New Spiro[cycloalkane-pyridazinone] Derivatives with Favorable Fsp3 Character. MDPI. [Link]
Spring, D. R., et al. (2020). Fsp3-Rich and Diverse Fragments Inspired by Natural Products as a Collection to Enhance Fragment-Based Drug Discovery. ResearchGate. [Link]
Chemspace. (2021). Spirocycles as Bioisosteres for Aromatic Fragments. Chemspace. [Link]
Conformational rigidity of 7-Azaspiro[3.5]nonan-2-ol vs cyclohexanol
Topic: Conformational Rigidity of 7-Azaspiro[3.5]nonan-2-ol vs. Cyclohexanol Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] A Technical Guide to Spirocycli...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Conformational Rigidity of 7-Azaspiro[3.5]nonan-2-ol vs. Cyclohexanol
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1]
A Technical Guide to Spirocyclic Bioisosterism in Drug Design
Executive Summary
In modern medicinal chemistry, the transition from planar (
) to three-dimensional () scaffolds is a dominant strategy for improving clinical success rates. This guide compares the classic cyclohexanol scaffold with the rigidified 7-azaspiro[3.5]nonan-2-ol bioisostere.[1]
While cyclohexanol represents a flexible, lipophilic core prone to metabolic oxidation, the 7-azaspiro[3.5]nonan-2-ol scaffold introduces a quaternary spiro-center that restricts conformational entropy, locks pharmacophoric vectors, and blocks metabolic "soft spots."[1] This guide provides the structural rationale, thermodynamic profiles, and experimental protocols necessary to evaluate this scaffold swap in lead optimization.
Structural & Conformational Analysis
1.1 The Baseline: Cyclohexanol Flexibility
Cyclohexanol exists primarily in a chair conformation. However, it is dynamically active.
Ring Inversion: The ring undergoes chair-chair interconversion (flipping) with an activation energy barrier (
) of approximately 10.8 kcal/mol .
Vector Ambiguity: The hydroxyl group oscillates between equatorial (thermodynamically favored by ~0.9 kcal/mol) and axial positions. This ambiguity means the ligand must pay an entropic penalty to freeze into the bioactive conformation upon protein binding.
Metabolic Liability: The C4 position (para to the hydroxyl) is sterically exposed and electronically activated, making it a primary site for CYP450-mediated oxidation.
1.2 The Evolution: 7-Azaspiro[3.5]nonan-2-ol
This scaffold features a 4-membered azetidine-like ring fused to a 6-membered piperidine-like ring at a quaternary carbon.[1]
Spiro-Locking: The spiro-fusion creates a "Gem-Disubstituent Effect" (Thorpe-Ingold effect) at the junction.[1] This sterically crowds the transition states required for ring flipping, significantly raising the energy barrier for the 6-membered ring inversion.
Vector Definition: The hydroxyl group is located on the 4-membered ring (C2).[1] Unlike the oscillating axial/equatorial vectors of cyclohexanol, the C2-OH vector in the spiro system is geometrically constrained relative to the N7 nitrogen. The 4-membered ring adopts a puckered "butterfly" conformation (~25° pucker), projecting the OH group at a distinct, non-orthogonal angle that mimics specific twist-boat vectors of cyclohexane but with rigid persistence.
Thermodynamic & Kinetic Profile[1]
The following diagram illustrates the conformational energy landscape. Cyclohexanol is characterized by shallow wells and accessible transition states, whereas the spiro scaffold resides in a deep, narrow potential energy well.
Figure 1: Comparative conformational energy landscapes.[1] The spiro scaffold (blue) exhibits a higher barrier to inversion, effectively "locking" the pharmacophore vector compared to the dynamic equilibrium of cyclohexanol (red).
Comparative Performance Data
The following table synthesizes physicochemical and structural data for drug developers considering this bioisosteric replacement.
Feature
Cyclohexanol (Reference)
7-Azaspiro[3.5]nonan-2-ol
Impact on Drug Design
Hybridization
(Secondary)
(Quaternary Spiro)
Higher correlates with improved clinical success/solubility.[1]
-NMR at 298 K. Identify the geminal protons on the 6-membered ring adjacent to the spiro center.[1] In a locked system, these should appear as distinct diastereotopic protons (AB system).
Temperature Ramp: Increase temperature in 10 K increments (up to 380 K if solvent permits).
Analysis:
Flexible System:[1] Peaks broaden and coalesce into a singlet as the ring flip becomes faster than the NMR time scale.
Rigid System: Diastereotopic splitting remains distinct or shows minimal broadening even at high temperatures, confirming a high barrier to inversion (
kcal/mol).
4.2 X-Ray Crystallography Vector Mapping
Purpose: To define the exact exit vector angle (
) of the hydroxyl group relative to the amine handle.
Crystallization: Use vapor diffusion (hanging drop).[1] Dissolve compound in MeOH/EtOH; equilibrate against Hexane/Ether antisolvent.
Data Collection: Collect diffraction data at 100 K (cryo-cooled) to minimize thermal motion factors.
Vector Calculation:
Define the plane of the 6-membered ring (using C-N-C atoms).
Measure the angle of the C-O bond on the 4-membered ring relative to this plane.
Success Metric: A consistent angle across the unit cell indicates a rigid scaffold.
4.3 Bioisostere Decision Workflow
Use this logic flow to determine when to deploy the spiro scaffold.
Figure 2: Decision tree for implementing spirocyclic bioisosteres. This workflow prioritizes metabolic stability and vector rigidity as key decision gates.
References
Carreira, E. M., & Fessard, T. C. (2014).[2] Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews. [Link]
Burkhard, J. A., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis.[1][3][4] Angewandte Chemie International Edition. [Link]
Zheng, Y., & Tice, C. M. (2016).[5] The use of spirocyclic scaffolds in drug discovery.[2][3][4][6][7][8][9][10] Bioorganic & Medicinal Chemistry Letters. [Link]
PubChem. (2025).[1][11][12] 7-Azaspiro[3.5]nonane Compound Summary. National Library of Medicine. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Audience: Researchers, Scientists, and Drug Development Professionals.
Content Type: Technical Comparison Guide.
Executive Summary: The 3D Imperative
In the pursuit of novel therapeutics, medicinal chemistry has largely moved away from the "flat" aromatic architectures that dominated the 20th century.[1][2] The incorporation of spirocyclic scaffolds —structures where two rings share a single atom—has emerged as a primary strategy to increase fraction sp3 (Fsp³) character.[1][2][3] This "Escape from Flatland" is not merely aesthetic; it is a functional necessity to improve solubility, metabolic stability, and target selectivity.
This guide analyzes three distinct clinical candidates where the spirocyclic motif was the critical differentiator against flat alternatives. We provide comparative data, mechanistic insights, and experimental protocols to validate these scaffolds in your own pipelines.
The Physicochemical Argument (Fsp³ vs. Flat)
Before examining specific cases, it is crucial to quantify the "Spiro Advantage." Flat aromatic systems often suffer from poor solubility (due to π-stacking) and promiscuous binding (non-specific hydrophobic interactions).[4] Spirocycles introduce a "kink" or vectorial change in the molecule, creating a rigid, three-dimensional shape that fits specific protein pockets while disrupting crystal packing energies.
Comparative Trends: Spirocyclic vs. Aromatic/Linear Analogs[2]
Early NK1 antagonists like aprepitant were effective but suffered from complex drug-drug interactions (DDIs) due to significant CYP3A4 inhibition and induction.[4] The goal was to create a molecule with a long half-life (to cover the delayed phase of CINV) without the metabolic liabilities of the morpholine/linear ether cores.
The Spiro Solution
Rolapitant incorporates a spiro[4.5]decane core. This rigid scaffold serves two functions:
Metabolic Shielding: The spiro-center sterically hinders access to the core metabolic sites, preventing rapid oxidation.
CNS Penetration: The increased Fsp³ character improves the balance between lipophilicity and solubility, aiding blood-brain barrier (BBB) penetration without excessive plasma protein binding.
Key Insight: The spiro-center in Rolapitant is not just a linker; it is a "metabolic brake" that extends the half-life to nearly a week, a clinically relevant differentiation that justified its approval.[4]
Case Study 2: Ledipasvir (Harvoni) – Entropic Potency
Target: HCV NS5A Protein
Indication: Hepatitis C Virus (Genotype 1)
Spiro Motif: 6-azaspiro[2.4]heptane (Spirocyclic Proline)[4]
The Challenge
NS5A inhibitors must bind to a dimeric protein interface. First-generation molecules utilized standard proline or dimethyl-proline linkers.[4] While active, these linkers retained significant conformational flexibility, leading to a high entropic cost upon binding (the molecule had to "freeze" into the correct shape).
The Spiro Solution
Ledipasvir replaces the standard proline with a 6-azaspiro[2.4]heptane moiety.[4] This fused cyclopropyl-pyrrolidine ring restricts the conformation of the proline amide, pre-organizing the molecule into the bioactive conformation.
Key Insight: The spiro-proline acts as a "conformational lock."[4] By reducing the degrees of freedom in the unbound state, Ledipasvir minimizes the entropy loss upon binding, resulting in picomolar potency.
SHP2 is a difficult target. The catalytic site is highly charged and conserved (leading to toxicity), so allosteric inhibition is preferred. Early hits (like SHP099) utilized piperidine cores but suffered from hERG toxicity (cardiac risk) and high lipophilicity (poor solubility).[4]
The Spiro Solution
Novartis researchers utilized a 2-oxa-8-azaspiro[4.5]decane scaffold.[4] The spiro-fusion breaks the planarity of the piperidine, reducing the "flat" hydrophobic surface area that often drives hERG binding.
The following diagram illustrates the logical flow of selecting a spirocyclic scaffold during Lead Optimization, using the principles derived from the case studies above.
Caption: Decision matrix for spirocyclic scaffold implementation in lead optimization, linking specific liabilities to clinical success stories.
Experimental Protocol: Microsomal Stability Assay
To validate the metabolic advantage of a spirocyclic scaffold (as seen in Rolapitant), the following Microsomal Stability Assay is the industry standard. This protocol compares the intrinsic clearance (
Link, J. O., et al. "Discovery of ledipasvir (GS-5885): a potent, once-daily oral NS5A inhibitor for the treatment of hepatitis C infection."[4] Journal of Medicinal Chemistry.
Lovering, F., Bikker, J., & Humblet, C. "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry.
